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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanamine 2-(phosphonooxy)acrylate, more commonly known as
phosphoenolpyruvic acid cyclohexylammonium salt (PEP-CHA), is a stable salt form of the vital
metabolic intermediate, phosphoenolpyruvate (PEP). As a key player in central carbon
metabolism, PEP stands at the crossroads of glycolysis and gluconeogenesis.[1] Its high-
energy phosphate bond makes it a critical molecule in cellular bioenergetics.[1] This document
provides a comprehensive overview of the structure, properties, synthesis, and biological
significance of Cyclohexanamine 2-(phosphonooxy)acrylate, tailored for professionals in
biochemical research and drug development.

Chemical Structure and Properties

Cyclohexanamine 2-(phosphonooxy)acrylate is an organic salt with the chemical formula
CoH1sNOsP. It is formed by the ionic association of 2-(phosphonooxy)acrylic acid
(phosphoenolpyruvic acid) and cyclohexanamine.
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Structural Diagram

The structure of Cyclohexanamine 2-(phosphonooxy)acrylate involves the protonated
cyclohexylammonium cation and the deprotonated phosphoenolpyruvate anion.

Phosphoenolpyruvate Ani
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Caption: lonic structure of Cyclohexanamine 2-(phosphonooxy)acrylate.

Physicochemical Properties

A summary of the key physicochemical properties of Cyclohexanamine 2-
(phosphonooxy)acrylate is presented in Table 1.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b083823/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclohexanamine-2-phosphonooxy-acrylate
https://www.benchchem.com/product/b083823/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cyclohexanamine-2-phosphonooxy-acrylate
https://www.benchchem.com/product/b083823/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclohexanamine-2-phosphonooxy-acrylate
https://www.benchchem.com/product/b083823/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclohexanamine-2-phosphonooxy-acrylate
https://www.benchchem.com/product/b083823/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclohexanamine-2-phosphonooxy-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 10526-80-4 [2]
Molecular Formula CoH18NOsP [2]
Molecular Weight 267.22 g/mol [2][3]

White to off-white crystalline
Appearance [3]

powder
Melting Point 140°C [2]

Water: 100 mg/mL, clear to
Solubility slightly hazy, colorless to [4]

faintly yellow

DMSO (Slightly), Methanol

: [2]
(Slightly)
Storage Temperature -20°C [2][3][5]
Stability Hygroscopic [2]

Spectroscopic Data (for Phosphoenolpyruvic Acid)

While specific spectra for the cyclohexylammonium salt are not readily available, data for the
parent acid, phosphoenolpyruvic acid, are informative.

Chemical Shifts
Spectrum Type Solvent Reference

(ppm)

1H NMR D20,pH 7.4 5.35,5.17

152.51, 152.43,

13C NMR D20, pH 7.4
102.89, 102.85

Biological Significance and Applications

The biological relevance of Cyclohexanamine 2-(phosphonooxy)acrylate stems entirely from
the role of the phosphoenolpyruvate (PEP) anion.
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Role in Glycolysis and Gluconeogenesis

PEP is a central intermediate in the metabolic pathways of glycolysis and gluconeogenesis.

 In Glycolysis: PEP is formed from 2-phosphoglycerate by the enzyme enolase. It then serves
as the substrate for pyruvate kinase, which catalyzes the transfer of its high-energy
phosphate group to ADP, forming ATP and pyruvate. This is a key energy-yielding step of
glycolysis.[1]

 In Gluconeogenesis: During the synthesis of glucose from non-carbohydrate precursors,
PEP is formed from oxaloacetate in a reaction catalyzed by phosphoenolpyruvate
carboxykinase (PEPCK). This is a rate-limiting step in gluconeogenesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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